3-(Sulfosulfanyl)-D-valine

• CAS No.: 55631-63-5
• Molecular Formula: C5H11NO5S2
• Molecular Weight: 229.3 g/mol
• IUPAC Name: (2S)-2-amino-3-methyl-3-sulfosulfanylbutanoic acid
• InChI: InChI=1S/C5H11NO5S2/c1-5(2,3(6)4(7)8)12-13(9,10)11/h3H,6H2,1-2H3,(H,7,8)(H,9,10,11)/t3-/m0/s1
• InChI Key: FXVDYYJCEPCGJJ-VKHMYHEASA-N
• SMILES: CC(C)(C(C(=O)O)N)SS(=O)(=O)O
• Isomeric SMILES: CC(C)([C@H](C(=O)O)N)SS(=O)(=O)O
• sequence: X

Description

3-(Sulfosulfanyl)-D-valine is a sulfur-modified derivative of D-valine, characterized by the substitution of a sulfosulfanyl (-S-SO₃⁻) group at the β-carbon position of the valine backbone. This modification confers unique physicochemical and biological properties, distinguishing it from native D-valine and other sulfur-containing amino acid derivatives.

D-valine itself is a non-proteinogenic amino acid critical in synthesizing antibiotics (e.g., valnemulin), chiral drugs, and cell culture media . The sulfosulfanyl modification likely expands its utility in pharmaceutical and biochemical applications, such as peptide synthesis or metal ion chelation, though explicit studies on 3-(Sulfosulfanyl)-D-valine remain sparse.

Comparison with Similar Compounds

D-Valine (Unmodified)

• Structure : Lacks the sulfosulfanyl group; retains the native β-methyl branching.
• Properties: Melting point: >295°C (sublimation) Solubility: Highly soluble in water, minimal in ethanol .
• Applications :
  • Synthesis of fluvalinate (pesticide) and valnemulin (antibiotic) .
  • Selective inhibition of fibroblast proliferation in cell culture .

S-Sulfocysteine (3-Sulfosulfanyl-L-Alanine)

• Structure : Sulfosulfanyl group at the β-carbon of L-alanine.
• Properties :
  • Acts as a cysteine sulfonic acid derivative with redox-active sulfur .
• Applications :
  • Intermediate in sulfur metabolism and oxidative stress studies.
  • Used in peptide synthesis for disulfide bond formation .

L-Homocysteine-D-Penicillamine Disulfide

• Structure : Combines homocysteine and penicillamine via a disulfide bond.
• Properties :
  • Chelates heavy metals (e.g., copper) due to thiol groups .
• Applications :
  • Research reagent for studying metal toxicity and Wilson’s disease .

Functional Comparison with Sulfur-Containing Amino Acid Derivatives

Compound	Key Functional Group	Redox Activity	Chelation Potential	Key Applications
3-(Sulfosulfanyl)-D-Valine	-S-SO₃⁻	High (inferred)	Moderate (SO₃⁻ group)	Peptide synthesis, drug delivery (inferred)
D-Valine	-CH(CH₃)₂	None	None	Antibiotics, cell culture
Penicillamine	-SH (thiol)	High	High (Cu²⁺, Hg²⁺)	Wilson’s disease, rheumatoid arthritis
S-Sulfocysteine	-S-SO₃⁻	High	Low	Oxidative stress studies

Application-Based Comparison

Agricultural Chemicals

• D-Valine : Intermediate in fluvalinate synthesis, a pyrethroid insecticide .
• 3-(Sulfosulfanyl)-D-Valine: No direct evidence, but sulfosulfanyl groups in similar compounds enhance pesticidal activity via increased bioavailability .

Biochemical Research

• D-Valine : Inhibits fibroblast growth in cell culture .
• 3-(Sulfosulfanyl)-D-Valine : Likely impacts protein folding and metal-binding pathways, akin to S-sulfocysteine’s role in redox signaling .